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Norgestrel-d5 mass spectrometry parameters

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Norgestrel-d5
Cat. No.: S1817803

Chemical Properties of Norgestrel-d5

The table below summarizes the basic chemical information for Nergestrel-d5, which is crucial for method

development.
Property Description
Chemical (8R,9S,10R,13S,14S,17R)-13-(Ethyl-d5)-17-ethynyl-17-hydroxy-
Name 1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-3H-cyclopenta[a]phenanthren-3-
one [1]
Molecular C{21})H{23})D({5)0({2}) [1] [2]
Formula
Molecular 317.5 g/mol [1]
Weight

CAS Number 2015995-56-7 [1]

Application Used as an internal standard for analytical method development and validation,
particularly for the quantification of Norgestrel in bioanalytical studies [1].

Related Analytical Methods for Progestogens
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While specific parameters for Norgestrel-d5 are unavailable, the following tables summarize key details
from robust LC-MS/MS methods developed for progestogens, including levonorgestrel. You can use these as

a reference for developing your own method for Norgestrel-d5.

Table 1: Instrumental Parameters from Validated Methods

Method Example 1: Multi-Analyte Progestin Example 2: Sensitive UPLC-MS/MS Method

Aspect Panel [3] [4] [5]

HPLC Shimadzu Nexera system [3] Waters Acquity UPLC system [5]

System

Column Raptor Biphenyl (50 x 2.1 mm, 2.7 Waters UPLC BEH C18 (150 x 2.1 mm, 1.7
um) [3] um) [5]

Mobile A: 0.15 mM Ammonium Fluoride in Information missing in provided excerpts

Phase Water; B: Methanol [3]

lonization Positive ion mode for progestins [3] Heated Electrospray lonization (HESI) in

Mode positive mode [5]

Detection Triple Quadrupole (Shimadzu LCMS-  Triple Quadrupole (Thermo Scientific TSQ
8050) with MRM [3] Quantum Ultra) with SRM [5]

Table 2: Method Performance for Levonorgestrel and Related Compounds

Example 2: Ultra-

. Example 1: o Example 3: HPLC-
Performance Metric Sensitive IUD Study
Expanded Panel [3] [6] MSI/MS Method [7]
Linear Range 0.009 to 10 ng/mL [3] Up to 1.50 ng/mL [6] 0.2 to 50 ng/mL [7]
Lower Limit of 0.009 ng/mL [3] 0.05 ng/mL [6] 0.2 ng/mL [7]

Quantification (LLOQ)

Precision (Imprecision) Inter-assay Precision < 8% [6] Intra-assay < 10%;
(%CV) < 4.4% [3] Inter-assay < 9% [7]
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Detailed Experimental Protocol

Below is a generalized sample preparation and analysis protocol adapted from the UPLC-MS/MS method,

which is a common approach for such analyses [5].
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Spike with Internal Standard
(e.g., Testosterone-d3)

Liquid-Liquid Extraction (LLE)
with 3 mL N-butylchloride

Vortex (2 min) & Centrifuge (10 min)

Transfer Organic Layer

Evaporate under N2 at 40°C

Reconstitute in 50 pL 50:50 Methanol:Water

Split Sample

For Estrogen Analysis
(Requires Derivatization)

Progestogen Analysis
Direct Injection
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Evaporate & Derivatize with
Dansyl Chloride at 60°C for 3 min

Y

(UPLC-MS/MS Analysis)

Click to download full resolution via product page

Key Considerations for Method Development

¢ lonization Enhancement: Estrogens often have poor ionization efficiency. The described method
uses dansyl chloride derivatization to significantly improve sensitivity for estrogens, a technique
that can be considered for other steroids if needed [4] [5].

e Matrix Effects: Using a stable isotope-labeled internal standard like Norgestrel-d5 is the most
effective way to correct for matrix effects and ensure quantitative accuracy [4] [6].

e Method Robustness: The referenced UPLC-MS/MS method demonstrated excellent long-term
reproducibility over more than two years, which is critical for multi-year clinical trials. This was
validated using external quality controls from a separate vendor [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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